Cas no 690645-32-0 (N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}acetamide
• CAS No: 690645-32-0
• MF: C₂₀H₁₈N₄OS₂
• MW: 394.513121128082
• CID: 5554848
• Update Time: 2025-07-22

N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-[[5-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18N4OS2/c1-13-6-8-15(9-7-13)17-11-26-19-22-23-20(24(17)19)27-12-18(25)21-16-5-3-4-14(2)10-16/h3-11H,12H2,1-2H3,(H,21,25)
• InChI Key： ZIXYSRJOCAMWML-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1=NN=C2SC=C(C3=CC=C(C)C=C3)N21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}acetamide

Professional Introduction to N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}acetamide (CAS No. 690645-32-0)

N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}acetamide is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 690645-32-0, represents a convergence of multiple heterocyclic systems, including phenyl rings, triazoles, and thiazoles, which are well-documented for their diverse biological activities.

The structural framework of this molecule is particularly noteworthy due to its intricate arrangement of functional groups. The presence of 3-methylphenyl and 4-methylphenyl substituents introduces lipophilic characteristics, which can influence the compound's solubility and interaction with biological targets. Moreover, the triazole and thiazole moieties are known for their ability to modulate various enzymatic pathways and receptor binding sites, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. The combination of a triazole ring with a thiazole scaffold has been particularly explored for its antimicrobial and anti-inflammatory properties. Studies have demonstrated that such hybrid structures can exhibit enhanced binding affinity to biological targets compared to individual heterocycles. This observation has fueled interest in derivatives like N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}acetamide as potential lead compounds for drug development.

The sulfanyl group in the molecule's structure is another critical feature that contributes to its pharmacological profile. Sulfanyl-containing compounds are often associated with favorable pharmacokinetic properties due to their ability to form hydrogen bonds and engage in hydrophobic interactions. These interactions can enhance the compound's stability and bioavailability, which are essential factors in the design of effective pharmaceutical agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been particularly useful in evaluating the potential binding interactions of N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}acetamide with various targets. These studies have suggested that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways and cancer cell proliferation. Such findings align with the growing interest in developing multi-target directed drugs that can modulate multiple disease-related pathways simultaneously.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations, have been employed to construct the complex heterocyclic core. These methodologies not only enhance the efficiency of synthesis but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

In conclusion, N-(3-methylphenyl)-2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}acetamide (CAS No. 690645-32-0) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic systems and functional groups positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for complex organic molecules like this one, it is likely that additional derivatives will be synthesized and evaluated for their biological activity.